Cas no 101843-94-1 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-)
101843-94-1 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
CAS No:101843-94-1
MF:C20H36N4O5
MW:412.523645401001
CID:213565
PubChem ID:127986
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
- 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triaz ole-3-carboxamide
- 1-(2,3,5-tri-O-butyl-beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
- tributylribavirin
- DTXSID40144270
- 101843-94-1
- 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
- TB-Ribavirin
-
- Inchi: 1S/C20H36N4O5/c1-4-7-10-26-13-15-16(27-11-8-5-2)17(28-12-9-6-3)20(29-15)24-14-22-19(23-24)18(21)25/h14-17,20H,4-13H2,1-3H3,(H2,21,25)/t15-,16-,17-,20-/m1/s1
- InChI Key: PHGTXFGCUSQWBU-WOCWXWTJSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COCCCC)OCCCC)OCCCC)N1C=NC(C(N)=O)=N1
Computed Properties
- Exact Mass: 412.26878
- Monoisotopic Mass: 412.269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 564°Cat760mmHg
- Flash Point: 294.9°C
- Refractive Index: 1.554
- PSA: 110.72
- LogP: 3.16200
1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
101843-94-1 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-) Related Products
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